Cas no 2680532-96-9 (methyl 2-nitro-1H-imidazole-5-carboxylate)

Methyl 2-nitro-1H-imidazole-5-carboxylate is a nitroimidazole derivative with significant utility in pharmaceutical and chemical synthesis. Its structure features a nitro group at the 2-position and a carboxylate ester at the 5-position, making it a versatile intermediate for the development of bioactive compounds, particularly antimicrobial and antiprotozoal agents. The nitro group enhances reactivity, facilitating further functionalization, while the ester moiety offers flexibility for hydrolysis or substitution. This compound is valued for its stability under standard handling conditions and its compatibility with a range of synthetic transformations. It serves as a key precursor in the synthesis of heterocyclic compounds and potential therapeutic candidates.
methyl 2-nitro-1H-imidazole-5-carboxylate structure
2680532-96-9 structure
Product Name:methyl 2-nitro-1H-imidazole-5-carboxylate
CAS No:2680532-96-9
MF:C5H5N3O4
MW:171.110900640488
MDL:MFCD34183182
CID:5644960
PubChem ID:165907735
Update Time:2025-05-19

methyl 2-nitro-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylic acid, 2-nitro-, methyl ester
    • methyl 2-nitro-1H-imidazole-5-carboxylate
    • MDL: MFCD34183182
    • Inchi: 1S/C5H5N3O4/c1-12-4(9)3-2-6-5(7-3)8(10)11/h2H,1H3,(H,6,7)
    • InChI Key: UJHODKJFGRRNAE-UHFFFAOYSA-N
    • SMILES: C1([N+]([O-])=O)NC(C(OC)=O)=CN=1

Experimental Properties

  • Density: 1.545±0.06 g/cm3(Predicted)
  • Boiling Point: 412.9±37.0 °C(Predicted)
  • pka: 6.24±0.10(Predicted)

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Additional information on methyl 2-nitro-1H-imidazole-5-carboxylate

Methyl 2-Nitro-1H-Imidazole-5-Carboxylate (CAS No. 2680532-96-9): A Comprehensive Overview

Methyl 2-nitro-1H-imidazole-5-carboxylate (CAS No. 2680532-96-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications. This compound, characterized by its nitro and carboxylate functional groups, is part of the imidazole family, which is well-known for its role in various biological processes and drug development.

The chemical structure of methyl 2-nitro-1H-imidazole-5-carboxylate consists of a five-membered ring containing two nitrogen atoms, with a nitro group attached to the second carbon and a carboxylate group at the fifth carbon. This arrangement imparts specific electronic and steric properties to the molecule, making it a versatile intermediate in synthetic chemistry. The presence of the nitro group enhances reactivity, allowing for further functionalization, while the carboxylate group provides stability and compatibility with various biochemical pathways.

In recent years, there has been growing interest in the applications of nitro-substituted imidazoles in medicinal chemistry. The nitro group can be selectively reduced to an amine, opening up possibilities for the synthesis of bioactive molecules. This transformation is particularly valuable in drug discovery, where amine derivatives often exhibit enhanced pharmacological activity. Additionally, the carboxylate moiety allows for facile coupling with other pharmacophores through esterification or amidation reactions, further expanding its utility.

One of the most compelling aspects of methyl 2-nitro-1H-imidazole-5-carboxylate is its potential as a precursor in the development of novel therapeutic agents. Imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The nitro group's ability to undergo redox reactions makes it an attractive scaffold for designing molecules that can modulate biological targets with high specificity. For instance, researchers have explored its use in developing inhibitors targeting enzymes involved in cancer metabolism.

Recent studies have highlighted the role of nitro-imidazoles in addressing unmet medical needs. A notable example is their application in creating compounds that exhibit potent activity against drug-resistant pathogens. The structural features of methyl 2-nitro-1H-imidazole-5-carboxylate enable it to interact with bacterial enzymes in unique ways, potentially overcoming resistance mechanisms that render conventional antibiotics ineffective. This underscores the importance of this compound in the ongoing fight against antimicrobial resistance.

The synthesis of methyl 2-nitro-1H-imidazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the nitration of an appropriate imidazole precursor followed by esterification to introduce the carboxylate group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

In addition to its pharmaceutical applications, methyl 2-nitro-1H-imidazole-5-carboxylate has shown promise in material science. Its unique electronic properties make it a candidate for use in organic electronics and sensors. The ability to modify its structure allows researchers to fine-tune its optical and electronic characteristics, opening up possibilities for innovative technologies.

The safety profile of methyl 2-nitro-1H-imidazole-5-carboxylate is another critical consideration. While it does not fall under hazardous classifications such as flammability or toxicity at typical handling concentrations, proper laboratory protocols must be followed to ensure safe usage. Standard good laboratory practices (GLP) should be adhered to when handling this compound, including appropriate personal protective equipment (PPE) and waste disposal procedures.

Economic feasibility is also an important factor in the widespread adoption of methyl 2-nitro-1H-imidazole-5-carboxylate. As synthetic routes become more optimized and production scales up, costs are expected to decrease, making it more economically viable for industrial applications. Collaborative efforts between academia and industry are essential to drive innovation and ensure that promising compounds like this reach their full potential.

The future prospects for methyl 2-nitro-1H-imidazole-5-carboxylate are bright, with ongoing research uncovering new applications and refining synthetic methodologies. Its versatility as a building block for bioactive molecules positions it as a cornerstone in modern drug discovery efforts. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and improving human health.

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